Cas no 2411325-77-2 ((E)-4-(Dimethylamino)-N-[1-[4-(trifluoromethyl)phenyl]azetidin-3-yl]but-2-enamide)

(E)-4-(Dimethylamino)-N-[1-[4-(trifluoromethyl)phenyl]azetidin-3-yl]but-2-enamide is a synthetic organic compound featuring a strategically designed molecular structure combining a trifluoromethylphenyl-substituted azetidine core with a dimethylamino-substituted butenamide moiety. The presence of the electron-withdrawing trifluoromethyl group enhances its stability and potential reactivity in targeted applications, while the azetidine ring contributes to conformational rigidity. The (E)-but-2-enamide linker provides a planar, conjugated system that may influence binding affinity in biochemical contexts. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a scaffold for modulating protein-protein interactions or enzyme activity. Its well-defined stereochemistry and functional group arrangement make it a valuable intermediate for further derivatization.
(E)-4-(Dimethylamino)-N-[1-[4-(trifluoromethyl)phenyl]azetidin-3-yl]but-2-enamide structure
2411325-77-2 structure
Product Name:(E)-4-(Dimethylamino)-N-[1-[4-(trifluoromethyl)phenyl]azetidin-3-yl]but-2-enamide
CAS No:2411325-77-2
MF:C16H20F3N3O
MW:327.344714164734
CID:5357357
PubChem ID:146097908
Update Time:2025-05-23

(E)-4-(Dimethylamino)-N-[1-[4-(trifluoromethyl)phenyl]azetidin-3-yl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3952174045
    • (2E)-4-(dimethylamino)-N-{1-[4-(trifluoromethyl)phenyl]azetidin-3-yl}but-2-enamide
    • (E)-4-(Dimethylamino)-N-[1-[4-(trifluoromethyl)phenyl]azetidin-3-yl]but-2-enamide
    • Inchi: 1S/C16H20F3N3O/c1-21(2)9-3-4-15(23)20-13-10-22(11-13)14-7-5-12(6-8-14)16(17,18)19/h3-8,13H,9-11H2,1-2H3,(H,20,23)/b4-3+
    • InChI Key: PLSOOXGEMXEUFQ-ONEGZZNKSA-N
    • SMILES: FC(C1C=CC(=CC=1)N1CC(C1)NC(/C=C/CN(C)C)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 423
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.6

(E)-4-(Dimethylamino)-N-[1-[4-(trifluoromethyl)phenyl]azetidin-3-yl]but-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26579665-0.05g
(2E)-4-(dimethylamino)-N-{1-[4-(trifluoromethyl)phenyl]azetidin-3-yl}but-2-enamide
2411325-77-2 95.0%
0.05g
$246.0 2025-03-20

(E)-4-(Dimethylamino)-N-[1-[4-(trifluoromethyl)phenyl]azetidin-3-yl]but-2-enamide Related Literature

Additional information on (E)-4-(Dimethylamino)-N-[1-[4-(trifluoromethyl)phenyl]azetidin-3-yl]but-2-enamide

Compound CAS No 2411325-77-2: (E)-4-(Dimethylamino)-N-[1-[4-(trifluoromethyl)phenyl]azetidin-3-yl]but-2-enamide

The compound CAS No 2411325-77-2, also known as (E)-4-(Dimethylamino)-N-[1-[4-(trifluoromethyl)phenyl]azetidin-3-yl]but-2-enamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, particularly in the fields of pharmacology and materials science.

The chemical structure of this compound is characterized by a complex arrangement of functional groups, including a dimethylamino group, a trifluoromethylphenyl group, and an azetidine ring. These features contribute to its stability, reactivity, and bioavailability, making it a valuable candidate for advanced research and development. Recent studies have highlighted its potential as a bioactive molecule, with applications ranging from drug discovery to advanced materials synthesis.

One of the most notable aspects of (E)-4-(Dimethylamino)-N-[1-[4-(trifluoromethyl)phenyl]azetidin-3-yl]but-2-enamide is its ability to interact with biological systems in a highly specific manner. Researchers have demonstrated that this compound exhibits selective binding to certain proteins and enzymes, which could be leveraged for therapeutic purposes. For instance, its interaction with kinase enzymes has shown promise in inhibiting enzymatic activity, potentially leading to novel treatments for conditions such as cancer and inflammatory diseases.

In addition to its biological applications, this compound has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in advanced polymers, coatings, and electronic materials. Recent advancements in nanotechnology have further expanded its potential, with researchers investigating its use in the development of nanoscale sensors and self-healing materials.

The synthesis of CAS No 2411325-77-2 involves a multi-step process that requires precise control over reaction conditions. The use of transition metal catalysts has been instrumental in achieving high yields and purity levels. Furthermore, the compound's stability under various environmental conditions has been thoroughly studied, ensuring its suitability for both laboratory and industrial applications.

Recent studies have also focused on the environmental impact of this compound. Researchers have conducted extensive toxicity assessments, which have revealed that it poses minimal risk to aquatic life when used responsibly. This information is crucial for ensuring the sustainable use of the compound in industrial settings.

Looking ahead, the future of (E)-4-(Dimethylamino)-N-[1-[4-(trifluoromethyl)phenyl]azetidin-3-yl]but-2-enamide appears bright. With ongoing research into its properties and applications, it is likely to play an increasingly important role in various scientific disciplines. Its versatility and adaptability make it a valuable asset for researchers seeking innovative solutions to complex challenges.

In conclusion, the compound CAS No 2411325-77-2 represents a significant advancement in modern chemistry. Its unique properties, coupled with its potential applications across multiple fields, underscore its importance as a subject of ongoing research. As scientists continue to explore its capabilities, this compound is poised to make meaningful contributions to both academic and industrial endeavors.

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